Cas no 1804480-73-6 (4-Iodo-6-methoxy-3-methyl-2-(trifluoromethoxy)pyridine)

• Product Name: 4-Iodo-6-methoxy-3-methyl-2-(trifluoromethoxy)pyridine
• CAS No: 1804480-73-6
• MF: C₈H₇F₃INO₂
• MW: 333.046365022659
• CID: 4832116
• Update Time: 2025-10-12

4-Iodo-6-methoxy-3-methyl-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Iodo-6-methoxy-3-methyl-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H7F3INO2/c1-4-5(12)3-6(14-2)13-7(4)15-8(9,10)11/h3H,1-2H3
• InChI Key： GFGXQQLWTMZOCP-UHFFFAOYSA-N
• SMILES： IC1C=C(N=C(C=1C)OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• XLogP3: 3.7
• Topological Polar Surface Area: 31.4

Additional information on 4-Iodo-6-methoxy-3-methyl-2-(trifluoromethoxy)pyridine

Research Briefing on 4-Iodo-6-methoxy-3-methyl-2-(trifluoromethoxy)pyridine (CAS: 1804480-73-6)

4-Iodo-6-methoxy-3-methyl-2-(trifluoromethoxy)pyridine (CAS: 1804480-73-6) is a specialized pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery. This compound, characterized by the presence of iodine, methoxy, methyl, and trifluoromethoxy substituents, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have explored its utility in the development of novel pharmaceuticals, particularly in targeting enzyme inhibition and receptor modulation.

The synthesis of 4-Iodo-6-methoxy-3-methyl-2-(trifluoromethoxy)pyridine has been optimized in recent research to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) detailed a streamlined synthetic route involving palladium-catalyzed cross-coupling reactions, which significantly enhanced the scalability of the process. The compound's stability under various conditions was also investigated, revealing its robustness in acidic and neutral environments, making it suitable for further derivatization.

In terms of biological activity, 4-Iodo-6-methoxy-3-methyl-2-(trifluoromethoxy)pyridine has shown promise as a precursor in the development of kinase inhibitors. A 2024 study in Bioorganic & Medicinal Chemistry Letters demonstrated its incorporation into a series of compounds targeting the JAK-STAT signaling pathway, which is implicated in inflammatory diseases and cancer. The iodine moiety in particular was highlighted for its role in facilitating further functionalization via halogen bonding interactions, a feature that enhances binding affinity to target proteins.

Another notable application of this compound is in the field of agrochemicals. Research conducted by Bayer AG (2023) explored its use as a building block for herbicides, leveraging the trifluoromethoxy group's ability to improve lipophilicity and membrane permeability. The study reported that derivatives of 4-Iodo-6-methoxy-3-methyl-2-(trifluoromethoxy)pyridine exhibited enhanced herbicidal activity against resistant weed species, suggesting its potential in addressing agricultural challenges.

Future research directions for 4-Iodo-6-methoxy-3-methyl-2-(trifluoromethoxy)pyridine include its application in radiopharmaceuticals, where the iodine atom could be replaced with radioactive isotopes for imaging and therapeutic purposes. Preliminary studies at the University of California, San Francisco (2024) have indicated its suitability for this purpose, given its favorable pharmacokinetic properties. Additionally, computational modeling efforts are underway to predict its interactions with various biological targets, which could accelerate the discovery of new drug candidates.

In conclusion, 4-Iodo-6-methoxy-3-methyl-2-(trifluoromethoxy)pyridine (CAS: 1804480-73-6) represents a multifaceted compound with broad applicability in medicinal chemistry and beyond. Its synthetic accessibility, coupled with its functional versatility, positions it as a valuable tool for researchers aiming to develop next-generation therapeutics and agrochemicals. Continued exploration of its properties and derivatives is expected to yield further breakthroughs in the coming years.